Cas no 595566-87-3 (1,2-Benzisoxazol-6-ol, 3-(5-bromo-6-hydroxy-2-naphthalenyl)-)

• Product Name: 1,2-Benzisoxazol-6-ol, 3-(5-bromo-6-hydroxy-2-naphthalenyl)-
• CAS No: 595566-87-3
• MF: C₁₇H₁₀BrNO₃
• MW: 356.170203685761
• CID: 1615526
• Update Time: 2024-09-12

1,2-Benzisoxazol-6-ol, 3-(5-bromo-6-hydroxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol, 3-(5-bromo-6-hydroxy-2-naphthalenyl)-

• Inchi： 1S/C17H10BrNO3/c18-16-12-4-1-10(7-9(12)2-6-14(16)21)17-13-5-3-11(20)8-15(13)22-19-17/h1-8,20-21H
• InChI Key： WGDPWZLLOYPPLQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(O)=C2)C(C2=CC=C3C(=C2)C=CC(O)=C3Br)=N1

Computed Properties

• Exact Mass: 354.9844

Experimental Properties

• Density: 1.679±0.06 g/cm3(Predicted)
• Boiling Point: 569.0±45.0 °C(Predicted)
• PSA: 66.49
• pka: 6.70±0.50(Predicted)